Cas no 1172548-76-3 (1-methyl-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-1H-pyrazole-5-carboxamide)

• Product Name: 1-methyl-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-1H-pyrazole-5-carboxamide
• CAS No: 1172548-76-3
• MF: C₁₀H₈N₆O₃
• MW: 260.208920478821
• CID: 6295440
• PubChem ID: 25835759
• Update Time: 2025-10-29

1-methyl-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-methyl-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-1H-pyrazole-5-carboxamide
• F5086-0253
• N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide
• 1-methyl-N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]-1H-pyrazole-5-carboxamide
• 1172548-76-3
• AKOS024495999
• 2-methyl-N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]pyrazole-3-carboxamide

• Inchi： 1S/C10H8N6O3/c1-16-6(2-4-11-16)8(17)13-10-15-14-9(18-10)7-3-5-12-19-7/h2-5H,1H3,(H,13,15,17)
• InChI Key： SKQNZBPGFRNCKJ-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=NO2)=NN=C1NC(C1=CC=NN1C)=O

Computed Properties

• Exact Mass: 260.06578814g/mol
• Monoisotopic Mass: 260.06578814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 1-methyl-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-1H-pyrazole-5-carboxamide

Comprehensive Overview of 1-methyl-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-1H-pyrazole-5-carboxamide (CAS No. 1172548-76-3)

In the realm of heterocyclic chemistry, 1-methyl-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-1H-pyrazole-5-carboxamide (CAS No. 1172548-76-3) stands out as a compound of significant interest due to its unique structural features and potential applications. This molecule combines multiple heterocyclic moieties, including pyrazole, oxadiazole, and oxazole, which are known for their diverse biological activities and utility in medicinal chemistry. Researchers and pharmaceutical developers are increasingly exploring this compound for its promising properties, particularly in the context of drug discovery and development.

The structural complexity of 1-methyl-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-1H-pyrazole-5-carboxamide offers a rich platform for chemical modifications, making it a valuable scaffold for designing novel therapeutic agents. Recent studies have highlighted its potential as a kinase inhibitor, a class of compounds that has gained traction in oncology and inflammatory disease research. With the growing demand for targeted therapies, this compound's ability to interact with specific enzyme pathways positions it as a candidate for further investigation.

One of the key trends in modern chemistry is the focus on sustainable synthesis and green chemistry. Researchers are now evaluating the synthetic routes for 1-methyl-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-1H-pyrazole-5-carboxamide to minimize environmental impact while maintaining high yields and purity. This aligns with the broader industry shift toward eco-friendly practices, which is a hot topic among scientists and policymakers alike.

Another area of interest is the compound's potential role in agrochemicals. Given the increasing global focus on food security and sustainable agriculture, heterocyclic compounds like 1-methyl-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-1H-pyrazole-5-carboxamide are being studied for their pesticidal or herbicidal properties. Early-stage research suggests that its unique structure could contribute to the development of next-generation crop protection agents with improved efficacy and reduced environmental toxicity.

From a computational chemistry perspective, 1-methyl-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-1H-pyrazole-5-carboxamide has been the subject of molecular docking and QSAR (Quantitative Structure-Activity Relationship) studies. These in silico approaches help predict its binding affinity and biological activity, accelerating the drug discovery process. As artificial intelligence and machine learning become integral to chemical research, such computational analyses are gaining prominence, making this compound a relevant case study for modern chemoinformatics.

The compound's physicochemical properties, such as solubility, stability, and lipophilicity, are also under scrutiny. These factors are critical for its bioavailability and pharmacokinetic profile, which are essential considerations in pharmaceutical development. Recent advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, have enabled more precise characterization of 1-methyl-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-1H-pyrazole-5-carboxamide, facilitating its integration into drug formulations.

In summary, 1-methyl-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-1H-pyrazole-5-carboxamide (CAS No. 1172548-76-3) represents a fascinating intersection of chemistry, biology, and technology. Its multifaceted applications—from drug discovery to agrochemicals—coupled with the ongoing advancements in synthetic and computational methodologies, underscore its relevance in contemporary research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and sustainability.